Cas no 2228644-90-2 (1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine)

• Product Name: 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine
• CAS No: 2228644-90-2
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6200467
• PubChem ID: 165761757
• Update Time: 2025-05-19

1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine
• 2228644-90-2
• 1-[4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-yl]piperidine
• EN300-2001244

• Inchi： 1S/C12H18N2OS/c1-9-10(12(2)8-15-12)16-11(13-9)14-6-4-3-5-7-14/h3-8H2,1-2H3
• InChI Key： CFMIFBYILSHHDY-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C1(C)CO1)N1CCCCC1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.9Ų

Additional information on 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine

Chemical Profile of 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine (CAS No. 2228644-90-2)

1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine, identified by its CAS number 2228644-90-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the piperidine class, which is well-documented for its role in drug development, particularly in the synthesis of central nervous system (CNS) therapeutics and antimicrobial agents. The presence of a thiazole ring and an oxirane (epoxy) substituent introduces additional layers of reactivity and functionality, making it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine features a piperidine core substituted with a methyl group at the 4-position, a thiazole ring at the 5-position, and an oxirane group at the 2-position of the thiazole. This arrangement creates multiple sites for chemical modification and interaction with biological targets. The oxirane ring, in particular, is known for its ability to undergo nucleophilic opening, which can be exploited to form new bonds or introduce functional groups, enhancing the compound's versatility in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine with various biological targets. Studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory drugs. Additionally, the thiazole moiety is known to be present in several bioactive molecules, including antibiotics and antifungals, further supporting its therapeutic relevance.

The synthesis of 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the oxirane group necessitates careful handling to prevent unwanted side reactions, such as polymerization or decomposition. Advanced synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have been employed to optimize the synthetic pathway and improve scalability.

In vitro studies have begun to elucidate the pharmacological profile of 1-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylpiperidine. Initial experiments indicate that the compound demonstrates moderate binding affinity to certain protein targets, suggesting potential therapeutic applications. However, further research is needed to fully characterize its pharmacokinetic properties and assess its safety profile. The oxirane group's reactivity also presents opportunities for prodrug design, where it can be selectively activated in vivo to release an active pharmacophore.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-4-methyl-5-(2-methyloxiran-2-yloxy)-1H-pyrrole. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, guiding researchers toward more effective derivatives. This approach has already led to the optimization of similar compounds with improved potency and reduced toxicity.

The role of 1H-pyrrole derivatives in medicinal chemistry cannot be overstated. These heterocycles are integral components of numerous FDA-approved drugs due to their ability to modulate biological processes at multiple levels. The incorporation of a pyrrole ring into 1H-pyrrole enhances its interaction with biological targets while maintaining flexibility for further functionalization. Researchers are exploring novel ways to leverage this scaffold for next-generation therapeutics.

The future prospects for CAS No 2228644 90 22 are promising as more data becomes available on its biological activity and synthetic feasibility. Collaborative efforts between academic institutions and pharmaceutical companies are essential to drive innovation in this area. By combining traditional organic synthesis with cutting-edge computational methods, scientists can accelerate the development of new drugs that address unmet medical needs.

In conclusion,CAS No 2228644 90 22 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses,CAS No 2228644 90 22 will likely continue to inspire new discoveries and applications across multiple therapeutic domains.